![molecular formula C11H8ClN3O2 B6283347 4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid CAS No. 16100-47-3](/img/no-structure.png)
4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid
Description
“4-[(4-Chlorophenyl)amino]pyrimidine-5-carboxylic acid” is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of pyrimidines involves various methods. An oxidative annulation involving anilines, aryl ketones, and DMSO as a methine (=CH−) equivalent promoted by K2S2O8 provides 4-arylquinolines, whereas activation of acetophenone-formamide conjugates enables the synthesis of 4-arylpyrimidines .Physical And Chemical Properties Analysis
Pyrimidine is a colorless compound. It is a crystalline solid with a melting point of 22°C which dissolves in water to give a neutral solution and reacts with mineral acids to form salts .Future Directions
The future directions for “4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid” could involve further exploration of its synthesis methods, biological activity, and various applications. Detailed structure-activity relationship (SAR) analysis could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid involves the reaction of 4-chloroaniline with ethyl cyanoacetate to form 4-(4-chlorophenylamino)but-2-enoic acid ethyl ester, which is then cyclized with guanidine to form the target compound.", "Starting Materials": ["4-chloroaniline", "ethyl cyanoacetate", "guanidine"], "Reaction": ["Step 1: 4-chloroaniline is reacted with ethyl cyanoacetate in the presence of a base such as sodium ethoxide to form 4-(4-chlorophenylamino)but-2-enoic acid ethyl ester.", "Step 2: The resulting ethyl ester is then cyclized with guanidine in the presence of a catalyst such as trifluoroacetic acid to form 4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid."] } | |
CAS RN |
16100-47-3 |
Product Name |
4-[(4-chlorophenyl)amino]pyrimidine-5-carboxylic acid |
Molecular Formula |
C11H8ClN3O2 |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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